Metabolic Stability Advantage: Resistance to S-Oxidation Compared to BRB-I-28
The target compound is a sulfone derivative of the BRB-I-28 scaffold. A primary metabolic liability of the parent drug BRB-I-28 is its extensive first-pass hepatic S-oxidation to an inactive or less active sulfoxide metabolite, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-3-oxide. In dogs, the plasma AUC of this sulfoxide metabolite was 179.4% of the parent drug following oral administration, indicating significant first-pass metabolism [1]. By pre-installing the fully oxidized 3,3-dione (sulfone) group, the target compound structurally bypasses this oxidative pathway, a design principle well-established in medicinal chemistry to improve metabolic stability, though quantitative PK data for this specific compound is not available in the retrieved primary literature.
Sulfone — not substrate for S-oxidation
Extensively metabolized to sulfoxide; metabolite AUC 179.4% of parent
| Evidence Dimension | Metabolic stability (resistance to S-oxidation) |
|---|---|
| Target Compound Data | Sulfone (3,3-dione) group — not a substrate for S-oxidase metabolism (by structural inference). |
| Comparator Or Baseline | BRB-I-28 (parent sulfide): extensively metabolized to sulfoxide; metabolite I plasma AUC = 179.4% of parent after oral administration in dogs [1]. |
| Quantified Difference | Metabolic pathway precluded; quantitative PK difference not available from direct comparative study. |
| Conditions | In vivo dog pharmacokinetic model for BRB-I-28; target compound data is inferential. |
Why This Matters
For procurement, selecting the sulfone avoids the confounding variable of active metabolism found with the parent sulfide, making it a cleaner probe for in vitro and in vivo electrophysiology studies.
- [1] Chen CL, et al. Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. Eur J Drug Metab Pharmacokinet. 1995 Apr-Jun;20(2):151-61. View Source
